Cas no 151506-44-4 (1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-)

• Product Name: 1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-
• CAS No: 151506-44-4
• Molecular Formula: C₁₈H₁₆F₂N₂O₂S
• Molecular Weight: 362.39364
• CID: 153696
• PubChem ID: 132932

1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]- Properties

Names and Identifiers

• 1H-Pyrazole,3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]-
• 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-methylsulfinylphenyl)pyrazole
• 3-(Difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)pyrazole
• AC1L31UO
• ACMC-20n68a
• Difpas-pyrazole
• DSSTox_CID_28149
• DSSTox_RID_82713
• FR 140423
• SureCN677751
• FR-140423, (R)-
• 042U8ZNT9W
• FR-140423
• UNII-C7M22YQZ95
• 4Y475346XS
• NS00015643
• 151507-21-0
• 151507-22-1
• 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-[4-(methylsulfinyl)phenyl]pyrazole
• FR-140423, (S)-
• SCHEMBL677751
• C7M22YQZ95
• PD160234
• NCGC00257468-01
• 1H-Pyrazole, 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)-, (S)-
• DTXSID6048175
• CHEMBL3188396
• UNII-4Y475346XS
• Tox21_303416
• UNII-042U8ZNT9W
• FR140423
• CAS-151506-44-4
• DTXCID2028149
• Q27275300
• 1H-Pyrazole, 3-(difluoromethyl)-1-(4-methoxyphenyl)-5-(4-(methylsulfinyl)phenyl)-, (R)-
• FR-140423, (+/-)-
• 151506-44-4
• 1H-PYRAZOLE, 3-(DIFLUOROMETHYL)-1-(4-METHOXYPHENYL)-5-(4-(METHYLSULFINYL)PHENYL)-

• InChIKey： JJAPPCJXQFKMJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16F2N2O2S/c1-24-14-7-5-13(6-8-14)22-17(11-16(21-22)18(19)20)12-3-9-15(10-4-12)25(2)23/h3-11,18H,1-2H3
• SMILES： COC1=CC=C(N2N=C(C(F)F)C=C2C2=CC=C(S(=O)C)C=C2)C=C1

Computed Properties

• Exact Mass: 362.09018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 362.09
• Heavy Atom Count: 25
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 44.12
• Refractive Index: 1.61
• Boiling Point: 542°Cat760mmHg
• Flash Point: 281.6°C
• Density: 1.33